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Compound of Interest

Compound Name: Sapitinib

Cat. No.: B1684515 Get Quote

Proper management and disposal of the investigational drug Sapitinib (also known as AZD-

8931) are critical for ensuring laboratory safety, environmental protection, and regulatory

compliance. As a potent, reversible inhibitor of the ErbB (EGFR) family of receptor tyrosine

kinases, Sapitinib requires careful handling throughout its lifecycle, from receipt to final

disposition.[1][2] This guide provides detailed, step-by-step procedures for researchers,

scientists, and drug development professionals to manage and dispose of Sapitinib safely.

Key Data and Hazard Profile
Understanding the hazard profile of Sapitinib is the first step toward safe handling and

disposal. The following table summarizes its key characteristics based on available safety data

sheets.
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Identifier Information Source

Synonyms AZD-8931, AZD8931 [3]

CAS Number 848942-61-0 [4]

Molecular Formula C23H25ClFN5O3 [3]

GHS Hazard Statements

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation. H410:

Very toxic to aquatic life with

long lasting effects.

[3][4]

Storage Conditions

Store in a well-ventilated

place. Keep container tightly

closed. Store locked up.

Recommended storage at

-20°C (powder) or -80°C (in

solvent).

[3][4]

Primary Disposal Route
Incineration at a licensed

hazardous waste facility.
[5][6][7]

Disposal Prohibitions

Do not dispose of down the

drain or sewer. Avoid release

to the environment.

[3][5][8]

Standard Operating Procedure for Sapitinib
Disposal
This protocol outlines the necessary steps for the safe disposal of unused, expired, or

contaminated Sapitinib. These procedures are in line with general guidelines for handling

investigational and hazardous pharmaceutical waste.[9][10]

Personal Protective Equipment (PPE) and Handling
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PPE: Before handling Sapitinib, all personnel must wear appropriate PPE, including a lab

coat, safety goggles with side shields, and chemical-resistant gloves.[4]

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood, to avoid inhalation of dust or aerosols.[3][4]

Hygiene: Do not eat, drink, or smoke in areas where Sapitinib is handled. Wash hands

thoroughly after handling the substance.[3][4]

Waste Segregation and Containment
Identify as Hazardous Waste: Due to its toxicological profile, Sapitinib must be treated as

hazardous chemical waste.

Select a Compatible Container: Place all Sapitinib waste, including pure compound,

contaminated labware (vials, pipette tips, gloves), and solutions, into a dedicated,

compatible, and clearly labeled hazardous waste container.[9] The container should be

robust and have a secure, screw-top lid.[6]

Original Containers: Unused or partially used vials of Sapitinib can be placed directly into

the hazardous waste container without being emptied.[9]

Labeling the Hazardous Waste Container
Use Official Labels: Obtain and affix official HAZARDOUS WASTE labels from your

institution's Environmental Health and Safety (EHS) department.[9]

Complete Information: The label must be filled out completely and legibly, including:

The full chemical name: "Sapitinib" or "AZD-8931". Avoid abbreviations.[9]

The concentration and physical state (solid/liquid).

The name of the Principal Investigator (PI) and the laboratory location (building and room

number).[9]

An emergency contact phone number.[9]
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Storage of Waste Pending Disposal
Satellite Accumulation Area (SAA): Store the labeled waste container in a designated and

registered Satellite Accumulation Area (SAA).[9] This area must be secure and under the

control of the laboratory personnel.

Secondary Containment: It is best practice to keep the primary waste container within a

larger, secondary containment tub to prevent spills.[9]

Weekly Inspections: The laboratory team must inspect the SAA and the waste container

weekly to check for leaks or degradation. This inspection must be documented on an SAA

Inspection Log.[9]

Arranging for Final Disposal
Contact EHS: To initiate the disposal process, submit a chemical waste pickup request to

your institution's EHS department.[9]

Incineration: EHS will arrange for the collected waste to be transported by a licensed

hazardous materials vendor to a permitted treatment, storage, and disposal facility (TSDF).

[6] The standard and required method for destroying hazardous pharmaceutical waste is

high-temperature incineration.[5][6][7]

Record Keeping: Retain a copy of the waste pickup request form and any certificate of

destruction provided by the vendor. These records are essential for regulatory compliance

and should be kept for a minimum of three years.[10]

Disposal Workflow Diagram
The following diagram illustrates the procedural flow for the proper disposal of Sapitinib.
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EHS & Vendor Management

Documentation

1. Don PPE
(Gloves, Goggles, Lab Coat)

2. Handle Sapitinib
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Waste Generation

4. Affix Hazardous
Waste Label

Proper Identification

5. Store Container in
Designated SAA
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6. Submit Waste
Pickup Request to EHS

Initiate Disposal

7. EHS Arranges Pickup
by Licensed Vendor

Coordination

8. Transport to
Permitted Facility

Logistics

9. Final Disposal by
High-Temp Incineration

Regulatory Compliance

10. Retain Disposal Records
(Min. 3 Years)

Record Keeping

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Sapitinib waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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